Cas no 61634-64-8 (Benzoic acid, 2-(diethoxymethyl)-, ethyl ester)
61634-64-8 structure
Product Name:Benzoic acid, 2-(diethoxymethyl)-, ethyl ester
CAS No:61634-64-8
MF:C14H20O4
MW:252.306204795837
CID:471973
PubChem ID:71393915
Update Time:2025-04-19
Benzoic acid, 2-(diethoxymethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(diethoxymethyl)-, ethyl ester
- ethyl 2-(diethoxymethyl)benzoate
- 61634-64-8
- DTXSID00815651
-
- Inchi: 1S/C14H20O4/c1-4-16-13(15)11-9-7-8-10-12(11)14(17-5-2)18-6-3/h7-10,14H,4-6H2,1-3H3
- InChI Key: FTVUEJNQQXLKCZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=CC=1C(=O)OCC)OCC
Computed Properties
- Exact Mass: 252.1362
- Monoisotopic Mass: 252.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoic acid, 2-(diethoxymethyl)-, ethyl ester Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
61634-64-8 (Benzoic acid, 2-(diethoxymethyl)-, ethyl ester) Related Products
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